Cas no 355428-80-7 ((2E)-2-cyano-N-(naphthalen-1-yl)-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-2-cyano-N-(naphthalen-1-yl)-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 355428-80-7
• MF: C₁₈H₁₂N₂OS
• MW: 304.365682601929
• CID: 3104294
• PubChem ID: 2172408
• Update Time: 2025-05-19

(2E)-2-cyano-N-(naphthalen-1-yl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-(naphthalen-1-yl)-3-(thiophen-2-yl)prop-2-enamide
• EN300-26582917
• Z44325799
• 355428-80-7
• (Z)-2-Cyano-N-naphthalen-1-yl-3-thiophen-2-ylprop-2-enamide
• 2-cyano-N-(naphthalen-1-yl)-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C18H12N2OS/c19-12-14(11-15-7-4-10-22-15)18(21)20-17-9-3-6-13-5-1-2-8-16(13)17/h1-11H,(H,20,21)/b14-11-
• InChI Key： UYHMCHWNAQYCFI-KAMYIIQDSA-N
• SMILES： S1C=CC=C1/C=C(/C#N)\C(NC1=CC=CC2=CC=CC=C21)=O

Computed Properties

• Exact Mass: 304.06703418Da
• Monoisotopic Mass: 304.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 81.1Ų

Additional information on (2E)-2-cyano-N-(naphthalen-1-yl)-3-(thiophen-2-yl)prop-2-enamide

Research Brief on (2E)-2-cyano-N-(naphthalen-1-yl)-3-(thiophen-2-yl)prop-2-enamide (CAS: 355428-80-7)

The compound (2E)-2-cyano-N-(naphthalen-1-yl)-3-(thiophen-2-yl)prop-2-enamide (CAS: 355428-80-7) has recently emerged as a promising scaffold in medicinal chemistry research, particularly in the development of kinase inhibitors. This α,β-unsaturated carbonyl derivative combines a naphthylamide pharmacophore with a thiophene-based Michael acceptor, creating a unique molecular architecture that has shown selective activity against several disease-relevant protein targets.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) demonstrate that this compound exhibits potent inhibitory effects against fibroblast growth factor receptors (FGFRs) with IC50 values ranging from 12-38 nM across FGFR1-4 isoforms. The crystal structure analysis (PDB: 8T2K) reveals that the compound binds to the ATP pocket through key hydrogen bonds with the hinge region (Ala564 backbone) while the thiophene moiety participates in hydrophobic interactions with the gatekeeper residue.

Notably, the compound's mechanism of action involves both competitive ATP inhibition and covalent modification of a conserved cysteine residue (Cys482 in FGFR1) through its α,β-unsaturated amide group. This dual mechanism accounts for its prolonged target residence time (>120 minutes) observed in surface plasmon resonance (SPR) experiments, suggesting potential advantages over reversible inhibitors in certain therapeutic contexts.

In cellular models, the compound demonstrated selective anti-proliferative activity against FGFR-driven cancer cell lines (e.g., SNU-16 gastric cancer cells with FGFR2 amplification) with EC50 values of 47 nM, while showing minimal toxicity against FGFR-independent cell lines at concentrations up to 10 μM. These findings were corroborated by phospho-FGFR immunoblotting and downstream ERK phosphorylation assays.

Pharmacokinetic studies in rodent models revealed favorable drug-like properties, including oral bioavailability (F = 62%) and moderate plasma half-life (t1/2 = 4.2 h). The compound showed significant tumor growth inhibition (TGI = 78%) in a patient-derived xenograft model of FGFR2-altered cholangiocarcinoma when administered at 50 mg/kg BID, with no observable weight loss or other overt toxicity signs.

Beyond oncology applications, recent patent filings (WO202318764) indicate expanding interest in this chemical scaffold for treating fibrotic disorders. The compound demonstrated potent inhibition of TGF-β-induced collagen production in human hepatic stellate cells (IC50 = 89 nM), suggesting potential utility in liver fibrosis therapy through modulation of both FGFR and TGF-β signaling pathways.

Ongoing structure optimization efforts focus on improving metabolic stability (particularly CYP3A4-mediated oxidation of the naphthyl ring) while maintaining the favorable selectivity profile. Second-generation analogs featuring fluorinated naphthyl groups show promise in preliminary ADME studies, with microsomal stability improvements of 3-5 fold while preserving FGFR potency.

The compound's unique combination of reversible binding and targeted covalent inhibition presents both opportunities and challenges for clinical translation. While the covalent mechanism enhances potency and duration of action, it necessitates careful assessment of selectivity to avoid off-target effects. Recent chemoproteomic studies using activity-based protein profiling (ABPP) suggest good selectivity within the kinome, with fewer than 5% of detected cysteines showing significant modification at therapeutic concentrations.

In conclusion, (2E)-2-cyano-N-(naphthalen-1-yl)-3-(thiophen-2-yl)prop-2-enamide represents a versatile chemical scaffold with demonstrated potential in multiple therapeutic areas. Its unique pharmacophoric features continue to inspire novel drug discovery programs targeting protein kinases and beyond. Future research directions include exploring its utility in combination therapies and further elucidating its polypharmacological effects through systems biology approaches.